Cas no 27304-20-7 (D-Ribonolactone 2,3-Cyclohexyl Ketal)

D-Ribonolactone 2,3-Cyclohexyl Ketal is a specialized carbohydrate derivative used in organic synthesis and pharmaceutical research. Its key structural feature is the cyclohexyl ketal protection at the 2,3-positions, which enhances stability and selectivity in reactions involving the lactone moiety. This compound is particularly valuable for the controlled modification of ribose-based molecules, offering precise functionalization while minimizing unwanted side reactions. Its robust protective group ensures compatibility with a range of synthetic conditions, making it a versatile intermediate for nucleoside and glycoconjugate chemistry. The product is characterized by high purity and consistent performance, meeting the demands of complex synthetic workflows.
D-Ribonolactone 2,3-Cyclohexyl Ketal structure
27304-20-7 structure
Product Name:D-Ribonolactone 2,3-Cyclohexyl Ketal
CAS No:27304-20-7
MF:C11H16O5
MW:228.241744041443
CID:251003
PubChem ID:24878147
Update Time:2025-06-09

D-Ribonolactone 2,3-Cyclohexyl Ketal Chemical and Physical Properties

Names and Identifiers

    • D-Ribonic acid,2,3-O-cyclohexylidene-, g-lactone
    • D-Ribonolactone 2,3-Cyclohexyl Ketal
    • (3aR,6R,6aR)-6-(hydroxymethyl)spiro[6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxole-2,1'-cyclohexane]-4-one
    • 23-O-CYCLOHEXYLIDENE-D-RIBONIC ACID
    • D-Ribonolactone 2,3-
    • DTXSID30559556
    • AKOS015912597
    • 2,3-Cyclohexylidene-D-ribonic acid gamma-lactone, 97%
    • 2,3-Cyclohexylidene-D-ribonic acid gamma -lactone
    • (3A'R,4'R,6a'R)-4'-(hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-6'(4'H)-one
    • 2 3-O-CYCLOHEXYLIDENE-D-RIBONIC ACID
    • SCHEMBL7148032
    • (3aR, 6R, 6aR)-6-(hydroxymethyl)spiro[6, 6a-dihydro-3aH-furo[3, 4-d][1, 3]dioxole-2, 1'-cyclohexane]-4-one
    • 27304-20-7
    • (3a'R,6'R,6a'R)-6'-(Hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-4'(3a'H)-one (non-preferred name)
    • 2,3-Cyclohexylidene-D-ribonic acid gamma-lactone
    • J-016723
    • (3a'R,6'R,6a'R)-6'-(Hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-4'(3a'H)-one
    • 2,3-O-Cyclohexylidene-D-ribono-1,4-lactone; 2,3-O-Cyclohexylidene-D-ribonic Acid gamma-lactone;
    • MDL： MFCD03093940
    • Inchi： 1S/C11H16O5/c12-6-7-8-9(10(13)14-7)16-11(15-8)4-2-1-3-5-11/h7-9,12H,1-6H2/t7-,8-,9-/m1/s1
    • InChI Key： PPHFUIUOGMRDON-IWSPIJDZSA-N
    • SMILES： O1[C@@H]2[C@@H](CO)OC([C@@H]2OC21CCCCC2)=O

Computed Properties

  • Exact Mass: 228.09977361g/mol
  • Monoisotopic Mass: 228.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 130-133 °C (lit.)
  • Solubility: Not available
  • Optical Activity: [α]20/D −55°, c = 1 in chloroform

D-Ribonolactone 2,3-Cyclohexyl Ketal Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

D-Ribonolactone 2,3-Cyclohexyl Ketal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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R416005-250mg
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 $ 185.00 2022-06-03
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R416005-2.5g
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R416005-1000mg
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D-Ribonolactone 2,3-Cyclohexyl Ketal Suppliers

NewCan Biotech Limited
Gold Member
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(CAS:27304-20-7)2,3-Cyclohexylidene-D-ribonic acid γ-lactone
Order Number:NC26723
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:07
Price ($):Price inquiry
Email:sales@newcanbio.com

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(CAS:27304-20-7)2,3-Cyclohexylidene-D-ribonic acid γ-lactone
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Quantity:10g
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